Cas no 2418708-84-4 (tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate)

• Product Name: tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate
• CAS No: 2418708-84-4
• MF: C₁₇H₂₄O₂SSi
• MW: 320.521764755249
• CID: 5677744
• PubChem ID: 165772960
• Update Time: 2025-10-28

tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627725
• 2418708-84-4
• tert-butyl 4-methyl-3-sulfanyl-5-[2-(trimethylsilyl)ethynyl]benzoate
• tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate

• Inchi： 1S/C17H24O2SSi/c1-12-13(8-9-21(5,6)7)10-14(11-15(12)20)16(18)19-17(2,3)4/h10-11,20H,1-7H3
• InChI Key： AFRKXOAFPRWJBE-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C#C[Si](C)(C)C)=C1C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.12662771g/mol
• Monoisotopic Mass: 320.12662771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3Ų

Additional information on tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate

tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate

The compound tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 2418708-84-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a tert-butyl ester, a methyl group, a sulfanyl (thiol) group, and a trimethylsilyl ethynyl substituent attached to a benzene ring.

The structure of this compound is particularly notable for its ethynyl group, which is a key feature in many modern chemical applications. The presence of the trimethylsilyl (TMS) group on the ethynyl chain adds further complexity and functionality to the molecule. This combination makes it an interesting candidate for various chemical reactions, including click chemistry and other transition-metal-catalyzed processes.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as low-dimensional carbon allotropes and functional polymers. Its unique electronic properties and reactivity make it a valuable building block in the construction of nanostructured materials with tailored properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts alkylation, thiolation, and silylation. The use of silyl protecting groups, such as the trimethylsilyl group, is crucial in ensuring the stability and reactivity of the ethynyl moiety during the synthesis process.

One of the most promising applications of tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate lies in its potential as a precursor for carbon-based nanomaterials. By carefully controlling reaction conditions, researchers have demonstrated that this compound can be transformed into graphene-like structures or other carbon nanomaterials with exceptional electronic properties.

Moreover, this compound has shown potential in drug delivery systems due to its ability to form stable conjugates with biologically active molecules. The sulfanyl group provides additional functionality, enabling interactions with biological systems and enhancing drug targeting capabilities.

In conclusion, tert-butyl 4-methyl-3-sulfanyl-5-2-(trimethylsilyl)ethynylbenzoate (CAS No. 2418708-84-4) is a versatile compound with a wide range of applications in modern chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and technologies.